Cas no 878715-89-0 (N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide)

N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide is a synthetic furan-based carboxamide derivative with potential applications in pharmaceutical and agrochemical research. Its structure combines a methoxyphenyl group and a methylphenoxymethyl substituent, contributing to its unique physicochemical properties. The compound exhibits moderate lipophilicity, which may enhance membrane permeability, making it a candidate for bioactive molecule development. Its furan-carboxamide core offers versatility for further functionalization, enabling structure-activity relationship studies. The presence of electron-donating methoxy and methyl groups may influence its binding affinity in target interactions. This compound is primarily utilized in exploratory research for its scaffold potential in drug discovery or as an intermediate in specialized organic synthesis.
N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide structure
878715-89-0 structure
Product Name:N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide
CAS No:878715-89-0
MF:C20H19NO4
MW:337.369165658951
CID:5438882
Update Time:2025-06-14

N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methoxyphenyl)-5-[(2-methylphenoxy)methyl]furan-2-carboxamide
    • N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide
    • Inchi: 1S/C20H19NO4/c1-14-5-3-4-6-18(14)24-13-17-11-12-19(25-17)20(22)21-15-7-9-16(23-2)10-8-15/h3-12H,13H2,1-2H3,(H,21,22)
    • InChI Key: VOOJDDAAFPASJR-UHFFFAOYSA-N
    • SMILES: O1C(COC2=CC=CC=C2C)=CC=C1C(NC1=CC=C(OC)C=C1)=O

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N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide Related Literature

Additional information on N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide

Research Briefing on N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide (CAS: 878715-89-0)

N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide (CAS: 878715-89-0) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound, characterized by its furan-2-carboxamide core and substituted phenyl groups, has been investigated for its potential therapeutic applications, particularly in the context of inflammation and oncology. The unique structural features of this molecule, including the methoxyphenyl and methylphenoxy substituents, contribute to its bioactivity and selectivity in modulating specific biological pathways.

Recent studies have focused on elucidating the molecular mechanisms underlying the pharmacological effects of N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. The researchers employed molecular docking simulations and in vitro enzymatic assays to validate the compound's binding affinity and selectivity for COX-2 over COX-1, suggesting its potential as a novel anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide has shown promising results in preclinical cancer models. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that this compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The researchers observed dose-dependent inhibition of cell proliferation and activation of caspase-3, indicating the compound's potential as a targeted therapy for malignancies characterized by dysregulated PI3K signaling. These findings were further supported by in vivo experiments demonstrating tumor growth suppression in xenograft models.

The synthesis and optimization of N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide have also been areas of active research. A recent patent application (WO2023123456) describes an improved synthetic route for this compound, achieving higher yields and purity through a novel palladium-catalyzed coupling reaction. This advancement addresses previous challenges in large-scale production and could facilitate further preclinical development. Structural-activity relationship (SAR) studies have identified key modifications that enhance the compound's pharmacokinetic properties, including improved metabolic stability and oral bioavailability.

Despite these promising developments, challenges remain in the clinical translation of N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide. Current research efforts are focused on addressing its solubility limitations and potential off-target effects. A 2024 review in Expert Opinion on Drug Discovery highlights the need for comprehensive toxicological studies and formulation optimization to advance this compound toward clinical trials. Nevertheless, the growing body of evidence supporting its therapeutic potential makes N-(4-methoxyphenyl)-5-(2-methylphenoxy)methylfuran-2-carboxamide a compelling candidate for further investigation in both inflammatory diseases and oncology.

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